Cas no 52034-37-4 (Ethyl 4-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoate)

• Product Name: Ethyl 4-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoate
• CAS No: 52034-37-4
• MF: C₁₆H₁₇NO₃
• MW: 271.311084508896
• MDL: MFCD00022461
• CID: 936262
• PubChem ID: 601797
• Update Time: 2025-10-31

Ethyl 4-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoate
• 4-(3-FORMYL-2,5-DIMETHYL-PYRROL-1-YL)-BENZOIC ACID ETHYL ESTER
• Ethyl 4-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)-benzenecarboxylate
• AC1LCKDS
• AC1Q340Q
• CBMicro_039901
• CTK4J5304
• ethyl 4-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoate(SALTDATA: FREE)
• SBB039021
• BIM-0039842.P001
• AKOS000113718
• 52034-37-4
• A871093
• Ethyl 4-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoate #
• Benzoic acid, 4-(3-formyl-2,5-dimethyl-1-pyrrolyl)-, ethyl ester
• SB62697
• Ethyl4-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoate
• OSM-S-46
• ethyl 4-(3-formyl-2,5-dimethylpyrrol-1-yl)benzoate
• CS-0117606
• MFCD00022461
• Z56785557
• INHIPLWUOJQIIQ-UHFFFAOYSA-N
• 8R-0004
• SR-01000224865
• SCHEMBL8599178
• SR-01000224865-1
• STK279289
• DTXSID40345088
• EN300-01106
• J-520920
• Benzoic acid, 4-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)-, ethyl ester
• ALBB-019221

• MDL： MFCD00022461
• Inchi： 1S/C16H17NO3/c1-4-20-16(19)13-5-7-15(8-6-13)17-11(2)9-14(10-18)12(17)3/h5-10H,4H2,1-3H3
• InChI Key： INHIPLWUOJQIIQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)N1C(C)=CC(C=O)=C1C)=O

Computed Properties

• Exact Mass: 271.12091
• Monoisotopic Mass: 271.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 48.3Ų

Experimental Properties

• Melting Point: 120-122°
• PSA: 48.3

Ethyl 4-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on Ethyl 4-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoate

Ethyl 4-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoate: A Comprehensive Overview

Ethyl 4-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoate, also known by its CAS number 52034-37-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzoate ester group with a substituted pyrrole ring. The pyrrole moiety is further substituted with a formyl group and two methyl groups, making it a versatile molecule with potential applications in drug design, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of pyrrole-containing compounds in various biological systems. For instance, researchers have explored the role of Ethyl 4-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoate in modulating cellular signaling pathways. The formyl group attached to the pyrrole ring has been shown to participate in hydrogen bonding interactions, which are critical for bioavailability and target specificity. This makes the compound a promising candidate for drug delivery systems.

In terms of synthesis, Ethyl 4-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoate can be prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent esterification. The benzoate ester group enhances the solubility of the molecule in organic solvents, making it easier to handle during purification and characterization. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the structure and purity of this compound.

One of the most exciting developments involving this compound is its application in agricultural chemistry. Studies have demonstrated that Ethyl 4-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yli benzoate exhibits potent insecticidal activity against several agricultural pests. The methyl groups on the pyrrole ring contribute to the stability of the molecule under environmental conditions, ensuring prolonged efficacy in field applications.

Furthermore, researchers have investigated the potential of this compound as a building block for advanced materials. The combination of an electron-withdrawing benzoate group and an electron-rich pyrrole ring creates a molecule with unique electronic properties. These properties make it suitable for use in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Recent advancements in nanotechnology have enabled the incorporation of this compound into thin-film devices, showcasing its potential for next-generation electronic applications.

The environmental impact of Ethyl 4-(3-formyl-2,5-dimethyl -1H-pyrrol -1 -yli benzoate has also been a topic of interest. Studies have shown that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. This makes it an attractive alternative to traditional agrochemicals that persist longer in the environment.

In conclusion, Ethyl 4-(3-formy l -2 ,5 -dimethy l -1 H -pyrro l -1 -yli benzoate (CAS No: 52034 -37 -4) is a multifaceted compound with applications spanning drug discovery, agriculture, and materials science. Its unique chemical structure and favorable physicochemical properties position it as a valuable tool for addressing contemporary challenges in these fields. As research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.